4-{[3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-(3,4,5-trimethoxybenzoyl)piperidine

• IUPAC Name: [4-[[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]-(3,4,5-trimethoxyphenyl)methanone
• InChI: InChI=1S/C24H26FN3O5/c1-30-19-13-17(14-20(31-2)22(19)32-3)24(29)28-10-8-15(9-11-28)12-21-26-23(27-33-21)16-4-6-18(25)7-5-16/h4-7,13-15H,8-12H2,1-3H3
• InChI Key: HPPLEMYRPUTQLF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)N2CCC(CC2)CC3=NC(=NO3)C4=CC=C(C=C4)F
• Molecular Formula: C24H26FN3O5
• Molecular Weight: 455.5 g/mol

Description

4-{[3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-1-(3,4,5-trimethoxybenzoyl)piperidine is a useful research compound. Its molecular formula is C24H26FN3O5 and its molecular weight is 455.486. The purity is usually 95%.
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Scientific Research Applications

Orexin Receptor Antagonism in Compulsive Food Consumption

Compounds structurally similar to the specified chemical have been evaluated for their effects on compulsive food consumption, particularly through the modulation of orexin receptors. For instance, selective antagonism at the Orexin-1 Receptor (OX1R) by compounds like SB-649868, showing a significant reduction in binge eating of highly palatable food without affecting standard food intake in female rats. This indicates a potential pharmacological treatment avenue for eating disorders with a compulsive component (Piccoli et al., 2012).

Antibacterial and Anthelmintic Activities

Research on derivatives of 1,2,4-oxadiazole and piperazine, such as tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate, has shown moderate anthelmintic and poor antibacterial activities. These findings contribute to the ongoing exploration of new antimicrobial agents with potential applications in fighting resistant bacterial strains and parasitic worms (Sanjeevarayappa et al., 2015).

Antimycobacterial Activity

Spiro-piperidin-4-ones, through a stereoselective synthesis involving 1,3-dipolar cycloaddition of azomethine ylides, have demonstrated potent in vitro and in vivo activity against Mycobacterium tuberculosis, suggesting their potential as novel therapeutic agents for tuberculosis (Kumar et al., 2008).

Corrosion Inhibition

In the field of materials science, piperidine derivatives have been investigated for their corrosion inhibition properties on iron, showcasing how quantum chemical calculations and molecular dynamics simulations can predict the effectiveness of such inhibitors in protecting metal surfaces from corrosion (Kaya et al., 2016).

Anticancer Activity

Research into piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids has shown that these compounds possess strong anticancer activity against various cancer cell lines, highlighting the potential for new cancer therapies (Rehman et al., 2018).